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Compound Focus: N,N-Dimethyl-13C2-formamide

CAS No.: 117880-10-1

Cat. No.: S1492594

Get Quote

Key Data and Properties

For easy comparison, here are the core physicochemical properties of N,N-Dimethyl-13C2-formamide

compiled from supplier data and reference sources.

Property Value Remarks / Source

CAS Number 117880-10-1 -

Molecular Formula C(13C)2H7NO Carbon-13 labeled on two methyl groups [1]

Molecular Weight 75.08 g/mol [1]

Isotopic Purity 99 atom % 13C [2]

Chemical Purity (Assay) 99% (CP) [2]

Boiling Point 153 °C (lit.) [2]

Melting Point -61 °C (lit.) [2]

Density 0.970 g/mL at 25 °C [2]
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Property Value Remarks / Source

Refractive Index (n20/D) 1.431 (lit.) [2]

Flash Point 58 °C (136 °F) (closed cup) [2]

Verification of Isotopic Enrichment

Verifying the isotopic enrichment of your compound is a critical step to ensure experimental validity. The

following methods are standard in analytical chemistry for this purpose.

1. Mass Spectrometry (MS)

Principle: Mass spectrometry is the primary tool for verifying isotopic enrichment. The incorporation

of two 13C atoms will cause the molecular ion peak to shift by +2 mass units compared to the
unlabeled compound.

Expected Result: The primary peak for the molecular ion ([M]+) should be observed at m/z 75. For
unlabeled N,N-Dimethylformamide (C3H7NO), the molecular ion appears at m/z 73 [3]. The (M+1)

and (M+3) peaks should be significantly diminished due to the high 99 atom % 13C purity [2].

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: 13C-NMR directly detects 13C isotopes. The labeling will result in the absence of signals
for the natural-abundance 12C methyl groups and the presence of strong, distinct signals for the 13C-

labeled methyl groups.
Expected Result: In a 13C-NMR spectrum, the signal for the two equivalent methyl groups (in fast

exchange) will be significantly enhanced. For proton NMR (1H-NMR), the coupling between the
methyl protons and the 13C nuclei (1JCH) will be observed. This 13C-1H coupling will split the

methyl proton signal into a doublet, providing direct evidence of successful labeling. The coupling
constant is typically large (>100 Hz). The workflow for this verification is outlined below.
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Start: Prepare Sample

Acquire ¹H-NMR Spectrum

Identify Methyl Group Signal
(~2.7-3.0 ppm)

Check for Doublet Splitting

✓ Isotopic Enrichment Verified
(13C-1H Coupling Present)

 Yes

✗ Enrichment Inadequate
(Singlet Present)

 No

Click to download full resolution via product page

Troubleshooting FAQs

This section addresses common issues researchers might encounter.

Q1: The 1H-NMR spectrum of my N,N-Dimethyl-13C2-formamide shows a singlet for the methyl

groups instead of the expected doublet. What could be the cause?

A1: A singlet indicates a lack of observable coupling between the protons and 13C nuclei. Potential

causes and solutions include:
Cause 1: Incorrect Spectral Acquisition. The NMR experiment might be set up with 13C
decoupling active, which deliberately removes the splitting. Solution: Ensure you are running
a standard 1H-NMR experiment without 13C decoupling.

Cause 2: Low Isotopic Enrichment or Contamination. The sample may have lower-than-
specified enrichment or be contaminated with unlabeled DMF. Solution: Verify the compound's
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source and Certificate of Analysis (CoA). Use mass spectrometry for a definitive purity check.

Ensure all glassware and instruments are meticulously cleaned to avoid cross-contamination.

Q2: What are the critical safety handling procedures for this compound?

A2: N,N-Dimethyl-13C2-formamide shares the same toxicity profile as unlabeled DMF and requires

careful handling [2] [3].
Inhalation and Dermal Exposure: It is classified as harmful if inhaled or in contact with skin

(Acute Tox. 4). Always use it in a well-ventilated fume hood.
Skin Absorption: It can penetrate many types of gloves and the skin. Wear appropriate

chemical-resistant gloves (e.g., nitrile or butyl rubber) and a lab coat.
Reproductive Toxicity: It is classified as a reproductive hazard (Repr. 1B). Pregnant women

and those planning pregnancy should exercise extreme caution.
Flammability: It is a flammable liquid (Flam. Liq. 3). Keep away from sparks, heat, and open

flames.

Q3: How should I store this compound to ensure its stability?

A3: Proper storage is key to maintaining the chemical's integrity.

Container: Store in a tightly sealed, original container, preferably made of glass.
Environment: Keep in a cool, dry, and well-ventilated area, away from incompatible materials

like strong oxidizing agents.
Precautions: The container should be grounded to prevent static discharge, and since DMF is

hygroscopic, protecting it from moisture will help maintain its purity.

Key Takeaways for Your Research

Verification is Critical: Always confirm isotopic enrichment upon receipt using 1H-NMR (looking for
the characteristic doublet) and/or mass spectrometry (confirming the M+2 peak) before starting

experiments.
Safety First: Handle this compound with the same rigor as unlabeled DMF, prioritizing the use of a

fume hood and appropriate personal protective equipment (PPE) due to its toxicity.
Check the CoA: Reputable suppliers provide a Certificate of Analysis. Use this document to confirm

the lot-specific isotopic and chemical purity for your records.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s1492594?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/493058
https://en.wikipedia.org/wiki/Dimethylformamide
https://www.smolecule.com/products/s1492594?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s1492594?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


References

1. , N - N - Dimethyl - 13 | CAS 117880-10-1 | SCBT - Santa... C 2 formamide [scbt.com]

2. , N - N - Dimethyl - 13 99atom 117880-10-1 C 2 formamide 13 C [sigmaaldrich.com]

3. Dimethylformamide - Wikipedia [en.wikipedia.org]

To cite this document: Smolecule. [N,N-Dimethyl-13C2-formamide isotopic enrichment verification].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1492594#n-n-

dimethyl-13c2-formamide-isotopic-enrichment-verification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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